4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide

• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide
• InChI: InChI=1S/C20H16N4O/c1-14-8-10-16(11-9-14)19(25)23-18-17(15-6-3-2-4-7-15)22-20-21-12-5-13-24(18)20/h2-13H,1H3,(H,23,25)
• InChI Key: WLDMMRJIWJVRLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(N=C3N2C=CC=N3)C4=CC=CC=C4

Description

4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide: is a chemical compound with the molecular formula C21H17N3O and a molecular weight of approximately 327.38 g/mol .

• It contains a fused imidazo[1,2-a]pyrimidine ring system, which imparts unique properties to the compound.

Preparation Methods

• The synthetic route involves the condensation of a substituted benzoic acid with an appropriate amine, followed by cyclization to form the imidazo[1,2-a]pyrimidine ring .
• Industrial production methods may vary, but the key steps remain consistent.

Chemical Reactions Analysis

4-methyl-N-(2-phenylimidazo[1,2-a]pyrimidin-3-yl)benzamide: can undergo various reactions:

• Common reagents include reducing agents, oxidizing agents, and nucleophiles.
• Major products depend on reaction conditions and substituents.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential biological activity (e.g., enzyme inhibition, receptor binding).

Medicine: May have applications in drug discovery or as a lead compound.

Industry: Used in the development of novel materials or catalysts.

Mechanism of Action

• The exact mechanism remains an active area of research.
• It likely interacts with specific molecular targets or pathways, influencing cellular processes.

Comparison with Similar Compounds

• While there are related compounds, the fused imidazo[1,2-a]pyrimidine moiety sets this compound apart.
• Similar compounds include other benzamides and imidazo[1,2-a]pyrimidines .